Potassium methanoic acid

• CAS No.: 590-29-4
• Product Name: Potassium methanoic acid
• Molecular Formula: CH2KO2+
• Molecular Weight: 85.124 g/mol
• IUPAC Name: potassium;formic acid
• Standard InChI: InChI=1S/CH2O2.K/c2-1-3;/h1H,(H,2,3);/q;+1
• Standard InChIKey: WFIZEGIEIOHZCP-UHFFFAOYSA-M
• Isomeric SMILES: C(=O)[O-].[K+]
• SMILES: C(=O)O.[K+]
• Canonical SMILES: C(=O)[O-].[K+]
• Colorform: COLORLESS GRANULES; COLORLESS RHOMBIC CRYSTALS
• Density: 1.91
• Melting Point: 167.0 °C; 167 °C
• Physical Description: DryPowder; Liquid
• Description: Potassium formate is the potassium salt of formic acid. It has a role as a buffer. It is a potassium salt and a one-carbon compound. It derives from a formic acid.
• Related CAS: 64-18-6 (Parent)
• Solubility: 8.49 M; SOL IN 100 CC WATER: 331 G @ 18 °C, 657 G @ 80 °C; SOL IN ALCOHOL; INSOL IN ETHER
• Synonyms: aluminum formate; ammonium formate; ammonium tetraformate; calcium formate; chromic formate; cobalt(II) formate dihydrate; cobaltous formate; cupric formate; formate; formic acid; formic acid, 14C-labeled; formic acid, aluminum salt; formic acid, ammonium (2:1) salt; formic acid, ammonium (4:1) salt; formic acid, ammonium salt; formic acid, cadmium salt; formic acid, calcium salt; formic acid, cesium salt; formic acid, cobalt (+2) salt; formic acid, copper (+2) salt; formic acid, copper salt; formic acid, copper, ammonium salt; formic acid, copper, nickel salt; formic acid, cromium (+3) salt; formic acid, cromium (+3), sodium (4:1:1) salt; formic acid, lead (+2) salt; formic acid, lead salt; formic acid, lithium salt; formic acid, magnesium salt; formic acid, nickel (+2) salt; formic acid, nickel salt; formic acid, potassium salt; formic acid, rubidium salt; formic acid, sodium salt; formic acid, sodium salt, 13C-labeled; formic acid, sodium salt, 14C-labeled; formic acid, strontium salt; formic acid, thallium (+1) salt; formic acid, zinc salt; lead formate; lithium formate; magnesium formate; methanoic acid; nickel formate; nickel formate dihydrate; potassium formate; sodium formate; strontium formate; zinc formate
• Reference: 1: Htoo JK, Molares J. Effects of dietary supplementation with two potassium; formate sources on performance of 8- to 22-kg pigs. J Anim Sci. 2012 Dec;90 Suppl; 4:346-9. doi: 10.2527/jas.53776. PubMed PMID: 23365375.; ; ; 2: Willemsen JS, van Hest JC, Rutjes FP. Potassium formate as a small molecule; switch: controlling oxidation-reduction behaviour in a two-step sequence. Chem; Commun (Camb). 2013 Apr 18;49(30):3143-5. doi: 10.1039/c3cc00126a. Epub 2013 Mar ; 12. PubMed PMID: 23478627.; ; ; 3: Fries E, Klasmeier J. Analysis of potassium formate in airport storm water; runoff by headspace solid-phase microextraction and gas chromatography-mass; spectrometry. J Chromatogr A. 2009 Jan 30;1216(5):879-81. doi:; 10.1016/j.chroma.2008.11.052. Epub 2008 Nov 27. PubMed PMID: 19091320.; ; ; 4: Hellstén PP, Kivimäki AL, Miettinen IT, Mäkinen RP, Salminen JM, Nystén TH.; Degradation of potassium formate in the unsaturated zone of a sandy aquifer. J; Environ Qual. 2005 Aug 9;34(5):1665-71. Print 2005 Sep-Oct. PubMed PMID:; 16091619.; ; ; 5: Hellstén PP, Salminen JM, Jørgensen KS, Nystén TH. Use of potassium formate in; road winter deicing can reduce groundwater deterioration. Environ Sci Technol.; 2005 Jul 1;39(13):5095-100. PubMed PMID: 16053115.; ; ; 6: Rasa K, Peltovuori T, Hartikainen H. Effects of de-icing chemicals sodium; chloride and potassium formate on cadmium solubility in a coarse mineral soil.; Sci Total Environ. 2006 Aug 1;366(2-3):819-25. Epub 2005 Sep 12. PubMed PMID:; 16165192.
• PubChem Compound: 22462060
• Last Modified: Nov 11 2021